![molecular formula C12H26NO7PS B1667125 Amiton oxalate CAS No. 3734-97-2](/img/structure/B1667125.png)
Amiton oxalate
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Overview
Description
Crystals. Used as an insecticide. (EPA, 1998)
Scientific Research Applications
Photo-Fenton Oxidation Processes
Amiton oxalate is involved in advanced oxidation processes. The study by (Souza et al., 2017) examines the removal of 3-amino-5-methylisoxazole (AMI), a by-product from the biological breakdown of pharmaceuticals, using solar photo-Fenton processes. These processes are crucial in the degradation of recalcitrant compounds in wastewater treatment.
Geomycology, Biodeterioration, and Bioremediation
Oxalate, a key metabolite in many metal and mineral transformations mediated by fungi, plays a significant role in geomycology. (Gadd et al., 2014) discuss oxalate's importance in environmental biotechnology applications like bioremediation and the biodeterioration of materials.
Material Science Applications
In material science, oxalate compounds are used in various synthesis processes. For instance, (Fang Dao-lai, 2009) demonstrates the use of oxalate in the synthesis of ultra-fine powders, highlighting its role in creating materials with specific properties.
Environmental and Analytical Chemistry
This compound is studied in environmental and analytical chemistry for its interaction with various matrices. (Borrett et al., 2003) explores its recovery from different environmental matrices, which is crucial for environmental monitoring and contamination assessment.
Actinide Chemistry
In nuclear science, actinide oxalates are vital. (Abraham et al., 2014) review the use of actinide oxalates, particularly in the nuclear industry, emphasizing their role in radioactive waste management and nuclear fuel treatment.
Biomedical Research
This compound also finds applications in biomedical research. (Leppla et al., 1983) investigate its effects on urinary calcium and the saturation of calcium salts, which is important in the study of calcium-related disorders.
properties
CAS RN |
3734-97-2 |
---|---|
Molecular Formula |
C12H26NO7PS |
Molecular Weight |
359.38 g/mol |
IUPAC Name |
2-diethoxyphosphorylsulfanyl-N,N-diethylethanamine;oxalic acid |
InChI |
InChI=1S/C10H24NO3PS.C2H2O4/c1-5-11(6-2)9-10-16-15(12,13-7-3)14-8-4;3-1(4)2(5)6/h5-10H2,1-4H3;(H,3,4)(H,5,6) |
InChI Key |
LUBCBEANYIETCW-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCSP(=O)(OCC)OCC.C(=O)(C(=O)O)O |
Canonical SMILES |
CCN(CC)CCSP(=O)(OCC)OCC.C(=O)(C(=O)O)O |
Appearance |
Solid powder |
melting_point |
208 to 210 °F (EPA, 1998) |
Other CAS RN |
3734-97-2 |
physical_description |
Crystals. Used as an insecticide. (EPA, 1998) |
Purity |
>98% (or refer to the Certificate of Analysis) |
Related CAS |
78-53-5 (Parent) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Amiton oxalate; AI3-20993; AI3 20993; AI320993 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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